4-oxo-N-[1-(2-thienylmethyl)-1H-pyrazol-5-yl]-4H-chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-[2-(thiophen-2-ylmethyl)pyrazol-3-yl]chromene-2-carboxamide
• InChI: InChI=1S/C18H13N3O3S/c22-14-10-16(24-15-6-2-1-5-13(14)15)18(23)20-17-7-8-19-21(17)11-12-4-3-9-25-12/h1-10H,11H2,(H,20,23)
• InChI Key: LPMSDOWNQWIDDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NC3=CC=NN3CC4=CC=CS4
• Molecular Formula: C18H13N3O3S
• Molecular Weight: 351.4 g/mol

Description

4-oxo-N-[1-(2-thienylmethyl)-1H-pyrazol-5-yl]-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C18H13N3O3S and its molecular weight is 351.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 351.06776246 g/mol and the complexity rating of the compound is 568. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystal Structure and Polymorphism

• The study of 4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives highlights the importance of crystal structure analysis in understanding compound properties. These compounds exhibit different polymorphic forms and crystal structures, which are crucial for understanding their physical properties and potential applications in material science and drug formulation (Reis et al., 2013).

Microbial Activity

• Chromene derivatives have been synthesized and tested for their microbial activity. The study demonstrates the potential of these compounds as antimicrobial agents, suggesting applications in developing new therapeutics against various bacterial and fungal infections (Mostafa et al., 2013).

Metal Complex Synthesis

• Novel copper(II), cobalt(II), and nickel(II) complexes with chromene derivatives were synthesized, indicating the relevance of these compounds in coordination chemistry. Such complexes are studied for their structural and electrochemical properties, potentially useful in catalysis and material science (Myannik et al., 2018).

Synthetic Methodologies

• Research on synthetic methodologies involving chromene derivatives, such as the efficient synthesis of 2-amino-5-oxo-4-aryl-4H,5H-pyrano[3,2-c]chromene-3-carboxamide, highlights the compound's role in developing new chemical reactions. These studies contribute to advancing synthetic organic chemistry and creating novel compounds with potential applications in drug discovery and material science (Jadhav et al., 2018).

Biological Evaluation and Probe Development

• Chromene derivatives have been evaluated for their biological activities, including as adenosine receptor ligands and antimicrobial agents. Additionally, some compounds have been utilized in developing probes for detecting specific ions in biological systems, demonstrating the versatility of chromene derivatives in biochemistry and molecular biology (Cagide et al., 2015; Mani et al., 2018).